5-Nitro-2-phenoxyaniline
Overview
Description
5-Nitro-2-phenoxyaniline: is a synthetic compound with the chemical formula C12H10N2O3 . It appears as an orange solid and exhibits only slight solubility in water . Its alternate name includes P-4000 due to its exceptionally high sweetness intensity, approximately 4,000 times that of sucrose .
Preparation Methods
Synthetic Routes:: The synthesis of 5-Nitro-2-phenoxyaniline involves the nitration of 2-phenoxyaniline . The reaction typically proceeds under acidic conditions, using a mixture of concentrated sulfuric acid and nitric acid. The nitro group (-NO2) is introduced at the 5-position of the phenoxy ring.
Chemical Reactions Analysis
Reactions::
Nitration: The compound undergoes nitration to form 5-Nitro-2-phenoxyaniline.
Reduction: Reduction of the nitro group can yield the corresponding amino compound.
Substitution: Substitution reactions at the phenoxy group are possible.
Nitration: Concentrated sulfuric acid and nitric acid.
Reduction: Various reducing agents (e.g., hydrogen gas over a catalyst).
Substitution: Alkylating agents or other nucleophiles.
Major Products:: The primary product is this compound itself, resulting from nitration.
Scientific Research Applications
Chemistry::
Sweetness Studies: Due to its intense sweetness, researchers study its properties as a potential artificial sweetener.
Organic Synthesis: It serves as a building block in organic synthesis.
Pharmacology: Investigating its potential pharmacological effects.
Biochemical Research: Exploring its interactions with biological systems.
Flavor and Fragrance Industry: Used in flavor formulations.
Pharmaceuticals: As a starting material for drug development.
Comparison with Similar Compounds
While 5-Nitro-2-phenoxyaniline is unique due to its extreme sweetness, similar compounds include 2-phenoxyaniline and 4-Nitro-2-phenoxyaniline . These compounds share structural similarities but differ in their substituent positions and properties.
Properties
| 5410-98-0 | |
Molecular Formula |
C12H10N2O3 |
Molecular Weight |
230.22 g/mol |
IUPAC Name |
5-nitro-2-phenoxyaniline |
InChI |
InChI=1S/C12H10N2O3/c13-11-8-9(14(15)16)6-7-12(11)17-10-4-2-1-3-5-10/h1-8H,13H2 |
InChI Key |
JLDQORDBQQXPCI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]](/img/structure/B11999702.png)
![N-[4-(4-acetamidophenyl)sulfinylphenyl]acetamide](/img/structure/B11999761.png)
![4-{[(E)-(2-chloro-6-fluorophenyl)methylidene]amino}-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol](/img/structure/B11999766.png)
![7,18-bis(4-methylphenyl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone](/img/structure/B11999770.png)
![N'-[(E,2Z)-2-Bromo-3-phenyl-2-propenylidene]-2-{[4-(4-ethoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-YL]sulfanyl}acetohydrazide](/img/structure/B11999780.png)
